Leojaponin
Leojaponin
Brand Name:
Vulcanchem
CAS No.:
864817-63-0
VCID:
VC0161471
InChI:
InChI=1S/C20H26O3/c1-13-15(7-6-14-8-11-23-12-14)20(4)10-5-9-19(2,3)18(20)17(22)16(13)21/h8,11-12,22H,5-7,9-10H2,1-4H3/t20-/m1/s1
SMILES:
CC1=C(C2(CCCC(C2=C(C1=O)O)(C)C)C)CCC3=COC=C3
Molecular Formula:
C20H26O3
Molecular Weight:
314.4 g/mol
Leojaponin
CAS No.: 864817-63-0
Reference Standards
VCID: VC0161471
Molecular Formula: C20H26O3
Molecular Weight: 314.4 g/mol
| CAS No. | 864817-63-0 |
|---|---|
| Product Name | Leojaponin |
| Molecular Formula | C20H26O3 |
| Molecular Weight | 314.4 g/mol |
| IUPAC Name | (4aR)-4-[2-(furan-3-yl)ethyl]-1-hydroxy-3,4a,8,8-tetramethyl-6,7-dihydro-5H-naphthalen-2-one |
| Standard InChI | InChI=1S/C20H26O3/c1-13-15(7-6-14-8-11-23-12-14)20(4)10-5-9-19(2,3)18(20)17(22)16(13)21/h8,11-12,22H,5-7,9-10H2,1-4H3/t20-/m1/s1 |
| Standard InChIKey | OOJGVMFNPNJNFV-HXUWFJFHSA-N |
| Isomeric SMILES | CC1=C([C@]2(CCCC(C2=C(C1=O)O)(C)C)C)CCC3=COC=C3 |
| SMILES | CC1=C(C2(CCCC(C2=C(C1=O)O)(C)C)C)CCC3=COC=C3 |
| Canonical SMILES | CC1=C(C2(CCCC(C2=C(C1=O)O)(C)C)C)CCC3=COC=C3 |
| Appearance | Powder |
| Synonyms | 15,16-epoxy-6-hydroxylabda-5,8,13(16),14-tretraen-7-one leojaponin |
| PubChem Compound | 12187536 |
| Last Modified | Nov 11 2021 |
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